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Compound of Interest

3-Bromo-2-chlorophenylacetic
Compound Name: o
aci

cat. No.: B1291921

An In-depth Technical Guide on the Physical Properties of 3-Bromo-2-chlorophenylacetic
Acid

For the Attention of: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the known physical properties of 3-Bromo-
2-chlorophenylacetic acid. Due to the specificity of this particular isomer, publicly available
experimental data is limited. However, this guide furnishes the foundational information
available, supplemented with comprehensive, standard experimental protocols for the
determination of key physical characteristics of solid organic acids.

Core Compound Information
IUPAC Name: (3-bromo-2-chlorophenyl)acetic acid[1]
CAS Number: 1261438-67-8[1][2]

Structure:

Quantitative Physical Properties

The following table summarizes the available quantitative data for 3-Bromo-2-
chlorophenylacetic acid. It is important to note the scarcity of experimentally determined
values for this specific isomer in publicly accessible literature.
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Physical Property Value

Molecular Formula C8H6BrCIO2
Molecular Weight 249.49 g/mol
Melting Point Data not available
Boiling Point Data not available
Density Data not available
Solubility Data not available
pKa Data not available
Appearance Data not available
Purity 95% (as per one commercial supplier)[1]
Storage Conditions 2-8°C, Desiccated

Experimental Protocols for Physical Property
Determination

The following sections detail standardized methodologies for determining the key physical
properties of solid organic acids like 3-Bromo-2-chlorophenylacetic acid.

Determination of Melting Point

The melting point of a solid is the temperature at which it changes state from solid to liquid. For
a pure crystalline solid, this transition occurs over a narrow temperature range. This physical
property is a crucial indicator of purity.

Methodology: Capillary Method using a Melting Point Apparatus

o Sample Preparation: A small amount of the dry, crystalline 3-Bromo-2-chlorophenylacetic
acid is finely powdered. The open end of a capillary tube is tapped into the powder, and the
tube is then inverted and tapped gently to pack the solid into the sealed end. This process is
repeated until a small, tightly packed column of 2-3 mm in height is obtained.
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o Apparatus Setup: The capillary tube is placed into the heating block of a melting point
apparatus. A thermometer is positioned to accurately measure the temperature of the block.

e Measurement:

o The sample is heated rapidly to a temperature approximately 15-20°C below the expected
melting point.

o The heating rate is then reduced to 1-2°C per minute to allow for thermal equilibrium
between the sample and the heating block.

o The temperature at which the first drop of liquid appears is recorded as the beginning of
the melting range.

o The temperature at which the entire sample has completely melted is recorded as the end
of the melting range.

e Purity Assessment: A sharp melting range (typically 0.5-2°C) is indicative of a high-purity
compound. A broad melting range suggests the presence of impurities.

Determination of Solubility

Solubility is the property of a solid solute to dissolve in a solid, liquid, or gaseous solvent to
form a homogeneous solution. The solubility of a substance fundamentally depends on the
physical and chemical properties of the solute and solvent as well as on temperature, pressure,
and the pH of the solution.

Methodology: Qualitative and Semi-Quantitative Determination

e Solvent Selection: A range of solvents of varying polarities should be tested, including water,
ethanol, methanol, acetone, ethyl acetate, dichloromethane, and hexane.

e Procedure:

o Asmall, accurately weighed amount of 3-Bromo-2-chlorophenylacetic acid (e.g., 10 mg)
is placed into a test tube.

o A measured volume of the selected solvent (e.g., 1 mL) is added to the test tube.
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o The mixture is agitated vigorously for a set period (e.g., 1-2 minutes) at a controlled
temperature (typically room temperature).

o Visual observation is used to determine if the solid has dissolved completely.

 Classification:
o Soluble: If the entire solid dissolves.
o Slightly Soluble: If a portion of the solid dissolves.
o Insoluble: If the solid does not appear to dissolve.

o Semi-Quantitative Analysis: For soluble compounds, further solvent can be added in
measured increments until saturation is reached, or conversely, more solute can be added to
a known volume of solvent until no more dissolves. This allows for an estimation of solubility
in terms of mg/mL.

Determination of Acid Dissociation Constant (pKa)

The pKa is a measure of the strength of an acid in solution. It is the negative base-10 logarithm
of the acid dissociation constant (Ka). A lower pKa value indicates a stronger acid.

Methodology: Potentiometric Titration

e Solution Preparation: A known concentration of 3-Bromo-2-chlorophenylacetic acid is
prepared in a suitable solvent, typically a mixture of water and an organic co-solvent like
ethanol or methanol if the acid is not sufficiently water-soluble.

 Titration Setup: A pH meter with a calibrated electrode is immersed in the acidic solution. The
solution is stirred continuously. A standardized solution of a strong base (e.g., 0.1 M NaOH)
is placed in a burette.

« Titration Procedure:
o The initial pH of the acid solution is recorded.

o The basic titrant is added in small, precise increments.
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o After each addition, the solution is allowed to equilibrate, and the pH is recorded.

o This process is continued until the pH of the solution plateaus in the basic region, well past
the equivalence point.

o Data Analysis:

o Aftitration curve is generated by plotting the pH (y-axis) against the volume of titrant added
(x-axis).

o The equivalence point is the point of steepest inflection on the curve.

o The half-equivalence point (where half of the acid has been neutralized) is located on the
x-axis at half the volume of the equivalence point.

o The pH at the half-equivalence point is equal to the pKa of the acid.

Visualizations
Experimental Workflow: Melting Point Determination

The following diagram illustrates the general workflow for determining the melting point of a
solid organic compound using the capillary method.

Click to download full resolution via product page

Caption: Workflow for Melting Point Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. ["3-Bromo-2-chlorophenylacetic acid" physical
properties]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1291921#3-bromo-2-chlorophenylacetic-acid-
physical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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